Cas no 726-91-0 (N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide)

N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide structure
726-91-0 structure
Product name:N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
CAS No:726-91-0
MF:C11H13FN3O2P
MW:269.211986303329
CID:1756701
PubChem ID:120355

N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
    • N-[Bis(1-aziridinyl)phosphinyl]-m-fluorobenzamide
    • A-52
    • N-[Bis(aziridin-1-yl)phosphoryl]-3-fluorobenzene-1-carboximidic acid
    • DTXSID20993465
    • N-(Bis(1-aziridinyl)phosphinyl)-m-fluorobenzamide
    • N-[Bis(1-Aziridinyl)Phosphinyl]-3-Fluorobenzamide
    • BRN 1586482
    • Benzamide, N-(bis(1-aziridinyl)phosphinyl)-m-fluoro-
    • 726-91-0
    • Inchi: InChI=1S/C11H13FN3O2P/c12-10-3-1-2-9(8-10)11(16)13-18(17,14-4-5-14)15-6-7-15/h1-3,8H,4-7H2,(H,13,16,17)
    • InChI Key: UVWOMNGRMYOHOB-UHFFFAOYSA-N
    • SMILES: C1CN1P(=O)(NC(=O)C2=CC(=CC=C2)F)N3CC3

Computed Properties

  • Exact Mass: 269.07309
  • Monoisotopic Mass: 269.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.2Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.618
  • PSA: 52.19

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